1-cycloheptyl-4-{[4-(4-hydroxy-1-butyn-1-yl)benzyl]amino}-2-pyrrolidinone

• IUPAC Name: 1-cycloheptyl-4-[[4-(4-hydroxybut-1-ynyl)phenyl]methylamino]pyrrolidin-2-one
• InChI: InChI=1S/C22H30N2O2/c25-14-6-5-7-18-10-12-19(13-11-18)16-23-20-15-22(26)24(17-20)21-8-3-1-2-4-9-21/h10-13,20-21,23,25H,1-4,6,8-9,14-17H2
• InChI Key: CZDJNHGWJNPEPS-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)N2CC(CC2=O)NCC3=CC=C(C=C3)C#CCCO
• Molecular Formula: C22H30N2O2
• Molecular Weight: 354.5 g/mol

Description

1-cycloheptyl-4-{[4-(4-hydroxy-1-butyn-1-yl)benzyl]amino}-2-pyrrolidinone is a chemical compound that has been synthesized for scientific research purposes. It is a member of the pyrrolidinone family of compounds and has been studied for its potential biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-cycloheptyl-4-{[4-(4-hydroxy-1-butyn-1-yl)benzyl]amino}-2-pyrrolidinone is not fully understood. However, it is believed to interact with certain proteins and enzymes in the body, which could lead to changes in cellular signaling pathways and gene expression.
Biochemical and Physiological Effects:
Studies have shown that 1-cycloheptyl-4-{[4-(4-hydroxy-1-butyn-1-yl)benzyl]amino}-2-pyrrolidinone has a variety of biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. It has also been found to modulate the activity of certain receptors in the brain, which could have implications for the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-cycloheptyl-4-{[4-(4-hydroxy-1-butyn-1-yl)benzyl]amino}-2-pyrrolidinone in lab experiments is its potential as a therapeutic agent. It has also been shown to have relatively low toxicity in animal studies. However, one limitation is that the exact mechanism of action is not fully understood, which could make it difficult to optimize its use in the lab.

Future Directions

There are many potential future directions for research on 1-cycloheptyl-4-{[4-(4-hydroxy-1-butyn-1-yl)benzyl]amino}-2-pyrrolidinone. One area of interest is its potential as a therapeutic agent in the treatment of cancer and Alzheimer's disease. Another direction could be to investigate its ability to modulate the activity of certain enzymes and receptors in the body, which could have implications for the development of new drugs. Further studies could also be conducted to better understand the mechanism of action and optimize its use in the lab.

Scientific Research Applications

1-cycloheptyl-4-{[4-(4-hydroxy-1-butyn-1-yl)benzyl]amino}-2-pyrrolidinone has been studied for its potential use as a therapeutic agent in the treatment of various diseases such as cancer and Alzheimer's disease. It has also been investigated for its ability to modulate the activity of certain enzymes and receptors in the body, which could have implications for the development of new drugs.